3-{[(3,4-DIMETHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID

• IUPAC Name: 3-[(3,4-dimethoxyphenyl)carbamoylamino]benzoic acid
• InChI: InChI=1S/C16H16N2O5/c1-22-13-7-6-12(9-14(13)23-2)18-16(21)17-11-5-3-4-10(8-11)15(19)20/h3-9H,1-2H3,(H,19,20)(H2,17,18,21)
• InChI Key: XIZPFOWKDJSSFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)NC2=CC=CC(=C2)C(=O)O)OC
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

3-{[(3,4-DIMETHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID is an organic compound that belongs to the class of benzoic acids It is characterized by the presence of a benzoic acid core substituted with a 3,4-dimethoxyanilino group and a carbonylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(3,4-DIMETHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID typically involves the following steps:

Formation of the Anilino Intermediate: The starting material, 3,4-dimethoxyaniline, is reacted with a suitable acylating agent to form the 3,4-dimethoxyanilino intermediate.

Coupling with Benzoic Acid Derivative: The anilino intermediate is then coupled with a benzoic acid derivative under appropriate conditions to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters.

Chemical Reactions Analysis

Types of Reactions

3-{[(3,4-DIMETHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where specific groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

3-{[(3,4-DIMETHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(3,4-DIMETHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subject to ongoing research.

Comparison with Similar Compounds

Similar Compounds

Benzoic Acid: A simple aromatic carboxylic acid with antimicrobial properties.

3,4-Dimethoxyaniline:

N-Phenylbenzamide: A compound with structural similarities and potential biological activities.

Uniqueness

3-{[(3,4-DIMETHOXYANILINO)CARBONYL]AMINO}BENZOIC ACID is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties